1-(2-Benzyl-4-chlorophenoxy)propan-2-one

• Molecular Formula: C16H15ClO2
• Molecular Weight: 274.74 g/mol
• IUPAC Name: 1-(2-benzyl-4-chlorophenoxy)propan-2-one
• InChI: InChI=1S/C16H15ClO2/c1-12(18)11-19-16-8-7-15(17)10-14(16)9-13-5-3-2-4-6-13/h2-8,10H,9,11H2,1H3
• InChI Key: BGRLOWGAQBKKQU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)COC1=C(C=C(C=C1)Cl)CC2=CC=CC=C2

Description

1-(2-Benzyl-4-chlorophenoxy)propan-2-one is a useful research compound. Its molecular formula is C16H15ClO2 and its molecular weight is 274.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5 g of 2-benzyl-4-chlorophenol, 2.6 ml of chloroacetone, 1.38 g of potassium carbonate and 0.34 g of potassium iodide are dissolved in 50 ml of acetone and boiled under reflux for 20 h. After cooling, the precipitate is filtered, concentrated by evaporation, the residue dissolved in ethyl acetate, the solution washed three times with a 1 n sodium hydroxide solution, then with saturated sodium chloride solution, dried with magnesium sulphate and concentrated by evaporation under vacuum. After recrystallisation from diethylether, 1-(2-benzyl-4-chlorophenoxy)-propan-2-one is obtained as a white powder with a melting point of 65-6° C.